D-Glucose-13C6,d7

• IUPAC Name: (2R,3S,4R,5R)-1,2,3,4,5,6,6-heptadeuterio-2,3,4,5,6-pentahydroxy(1,2,3,4,5,6-13C6)hexan-1-one
• InChI: InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6+/m0/s1/i1+1D,2+1D2,3+1D,4+1D,5+1D,6+1D
• InChI Key: GZCGUPFRVQAUEE-VVZLUFAVSA-N
• Canonical SMILES: C(C(C(C(C(C=O)O)O)O)O)O
• Isomeric SMILES: [2H][13C](=O)[13C@@]([2H])([13C@]([2H])([13C@@]([2H])([13C@@]([2H])([13C]([2H])([2H])O)O)O)O)O
• Molecular Formula: C6H12O6
• Molecular Weight: 193.16 g/mol

Description

D-Glucose-13C6,d7 is a labeled compound where all carbon atoms are replaced with the stable isotope 13C, and certain hydrogen atoms are replaced with deuterium (d7). This labeling enhances its detectability in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), making it a valuable tool for studying metabolic pathways, enzyme activities, and chemical structure elucidation.

Synthesis Analysis

The synthesis of this compound can be achieved through various methods. One notable approach involves the use of D-glucose as a bio-renewable methine source in the synthesis of benzimidazoles via oxidative cyclization, demonstrating D-glucose's versatility as a starting material for complex organic syntheses (Raja et al., 2020). Another method includes the biosynthesis of glucose-d-13C6 by fermentation using methylotrophic yeast with methanol-13C, showcasing an effective way to incorporate 13C into glucose (Liu et al., 2012).

Molecular Structure Analysis

The molecular structure and chemical shift tensors of this compound have been extensively studied using solid-state NMR spectroscopy. Such analyses provide essential insights into the compound's crystalline forms and are crucial for understanding its behavior in various chemical environments (BrouwerDarren et al., 2011).

Chemical Reactions and Properties

This compound participates in numerous chemical reactions, serving as a precursor for synthesizing various organic compounds. For instance, it has been used in the synthesis of benzimidazoles, demonstrating its reactivity and utility in producing biologically active molecules (Raja et al., 2020). Its isotopic labeling also allows for detailed reaction mechanism studies, including isomerization and transformation processes.

Mechanism of Action

Target of Action

D-Glucose-13C6,d7, also known as Deuterated Glucose or Labeled Glucose , is a stable isotope-labeled counterpart of glucose. Its primary targets are the same as those of glucose, which include various enzymes involved in the metabolic processes such as glycolysis and Kreb’s cycle .

Mode of Action

This compound interacts with its targets in the same way as glucose does. It binds to enzymes involved in metabolic processes, triggering a series of biochemical reactions that lead to the generation of energy in the form of adenosine triphosphates (ATPs) .

Biochemical Pathways

The biochemical pathways affected by this compound include glycolysis and the Kreb’s cycle . In glycolysis, glucose is broken down to produce pyruvate, which then enters the Kreb’s cycle to generate ATPs. The downstream effects of these pathways include the production of energy necessary for various cellular functions .

Result of Action

The molecular and cellular effects of this compound action are the generation of ATPs, which provide energy for various cellular functions . Additionally, glucose moieties constitute to form cellulose by β-1,4-glycosidic linkage .

Safety and Hazards

D-Glucose-13C6,d7 may be harmful if inhaled, absorbed through skin, or swallowed. It may cause respiratory, skin, and eye irritation. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye.

Future Directions

D-Glucose-13C6,d7 serves a variety of applications. It has been used in metabolic tracer studies, for fatty acid synthesis, as a minimal media reagent, and as an internal standard. It can also be used to trace glucose-related synthetic catabolism.

Relevant Papers Several papers have been published on this compound. For instance, a study on the Mediterranean fruit fly used this compound to identify and quantify amino acids. Another study used it to understand the dynamics of glycolysis, the tricarboxylic acid (TCA) cycle, and the pentose phosphate pathway.